8S-Hete

• IUPAC Name: (5Z,8S,9E,11Z,14Z)-8-hydroxyicosa-5,9,11,14-tetraenoic acid
• InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,14-11-,16-13+/t19-/m1/s1
• InChI Key: NLUNAYAEIJYXRB-VYOQERLCSA-N
• Canonical SMILES: CCCCCC=CCC=CC=CC(CC=CCCCC(=O)O)O
• Isomeric SMILES: CCCCC/C=C\C/C=C\C=C\[C@H](C/C=C\CCCC(=O)O)O
• Molecular Formula: C20H32O3
• DSSTOX Substance ID: DTXSID101033819
• Molecular Weight: 320.5 g/mol
• Physical Description: Solid
• CAS No.: 98462-03-4

Description

Origin and Enzymatic Biosynthesis of 8S-HETE

The biosynthesis of this compound is a tightly regulated enzymatic process that begins with a specific precursor and involves distinct lipoxygenase enzymes.

Arachidonic Acid as Precursor for this compound

Arachidonic acid (AA) is a 20-carbon polyunsaturated fatty acid with four cis-double bonds, serving as the primary precursor for the biosynthesis of this compound and a wide array of other eicosanoids. nih.govuniprot.org This essential fatty acid is typically esterified in membrane phospholipids, and its release by phospholipases is a critical step that makes it available for subsequent enzymatic oxygenation by lipoxygenases. nih.govuniprot.org

Lipoxygenase Pathways in this compound Formation

Lipoxygenases (LOXs) are non-heme iron-containing dioxygenases that catalyze the stereo-specific peroxidation of polyunsaturated fatty acids. uni-freiburg.deensembl.org This process involves the introduction of molecular oxygen to form hydroperoxyeicosatetraenoic acids (HpETEs), which are then rapidly reduced by cellular peroxidases to their corresponding hydroxyeicosatetraenoic acids (HETEs). genecards.org

The primary enzyme responsible for the stereospecific production of this compound is 8S-Lipoxygenase (8S-LOX). genecards.org This enzyme, particularly prominent in mouse skin, catalyzes the conversion of arachidonic acid almost exclusively to the 8S-hydroxy enantiomer of HETE. The biosynthesis of this compound by 8S-LOX involves the stereoselective abstraction of the 10D hydrogen from the 10-carbon of the arachidonic acid substrate.

Murine Alox8, also known as mouse 8S-LOX or Alox15b, is the ortholog of human ALOX15B (15-lipoxygenase-2). ensembl.org While human ALOX15B primarily produces 15S-HETE, its murine ortholog Alox8 functions as an 8-lipoxygenating enzyme. Alox8 specifically peroxidizes free arachidonic acid to this compound. uni-freiburg.de This difference in regiospecificity between the human and murine orthologs is attributed to specific amino acid substitutions in their active sites.

Murine Alox8 exhibits distinct substrate specificity, preferentially oxygenating arachidonic acid (AA) to produce this compound. uni-freiburg.de In addition to arachidonic acid, Alox8 can also metabolize linoleic acid to 9S-HODE, though this reaction is less efficient (approximately threefold lower) compared to its activity with arachidonic acid. Studies using recombinant Alox8 have indicated a substrate preference order of arachidonic acid > eicosapentaenoic acid (EPA) > docosahexaenoic acid (DHA) for the production of their respective hydroxylated products (this compound, 8S-HEPE, and 10S-HDoHE).

Table 1: Substrate Specificity of Murine Alox8

Substrate (Free Fatty Acid)	Primary Oxygenation Product	Relative Activity (Recombinant Alox8)
Arachidonic Acid (AA)	This compound	Highest
Linoleic Acid (LA)	9S-HODE	Approximately 3-fold lower than AA
Eicosapentaenoic Acid (EPA)	8S-HEPE	Lower than AA, higher than DHA
Docosahexaenoic Acid (DHA)	10S-HDoHE	Lowest among AA, EPA, DHA

Human 15-Lipoxygenase-1 (15-LOX-1 or ALOX15) primarily catalyzes the oxygenation of arachidonic acid to form 15S-hydroperoxyeicosatetraenoic acid (15S-HpETE), which is then reduced to 15S-HETE. In contrast, the mouse ortholog of human 15-LOX-1 converts arachidonic acid mainly to 12S-HETE. Therefore, human 15-LOX-1 is not directly involved in the biosynthesis of 8-HETE. However, it is important to note that the murine ortholog of human 15-LOX-2 (ALOX15B), which is Alox8, is indeed responsible for producing this compound. ensembl.org Additionally, human 5-lipoxygenase (5-LOX) can produce 8-HETE as a minor product (approximately 5%) during its metabolism of arachidonic acid, with 5-HETE being the major product.

Cellular and Molecular Mechanisms of 8s-hete Action

Receptor-Mediated Signaling

8S-HETE exerts its biological effects largely through receptor-mediated mechanisms, notably by activating nuclear receptors and certain protein kinases.

Peroxisome Proliferator-Activated Receptors (PPARs) Activation by this compound

Peroxisome Proliferator-Activated Receptors (PPARs) are a family of nuclear hormone receptors that regulate gene transcription in response to various ligands, including fatty acids and eicosanoids. hmdb.canih.govmdpi.com this compound has been identified as a potent activator of these receptors. hmdb.canih.gov

This compound is recognized as a strong and high-affinity activator of PPARα. hmdb.canih.govpnas.orgpnas.org It selectively activates PPARα at concentrations as low as 0.3 μM. medchemexpress.comcaymanchem.com Dose-response studies have indicated that this compound activates PPARα with a half-maximal activity (EC50) at 200 nM and binds to PPARα with an estimated affinity (IC50) of 100 nM. pnas.org This makes this compound the highest affinity natural ligand identified for PPARα to date. pnas.org The stereochemistry at the 8-position is critical for its activity, as 8(R)-HETE is a poor ligand and activator of PPARα. pnas.org The activation of PPARα by this compound is involved in processes such as keratinocyte differentiation, leading to increased keratin-1 synthesis. medicaljournals.senih.gov

Table 1: this compound Activation of PPARα

Parameter	Value	Reference
Selective Activation	≥ 0.3 μM	medchemexpress.comcaymanchem.com
Half-maximal Activity	200 nM (EC50)	pnas.org
Binding Affinity	≈ 100 nM (IC50)	pnas.org
Stereoselectivity	(S) enantiomer is crucial; (R) enantiomer is poor activator	nih.govpnas.orgpnas.org

While this compound is a potent activator of PPARα, it acts as a weak activator of PPARγ. hmdb.camdpi.com Studies have shown that this compound can activate PPARγ, but typically at higher concentrations compared to its activation of PPARα. pnas.orgresearchgate.net

PPARs, including PPARα, function as ligand-activated transcription factors. mdpi.complos.org Upon binding with their ligands, PPARs form heterodimers with the retinoid X receptor (RXR). plos.orgmdpi.comoup.com This heterodimeric complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes. mdpi.complos.orgoup.com Ligand binding induces a conformational change in the PPAR-RXR complex, leading to the dissociation of corepressors and the recruitment of coactivator protein complexes, thereby initiating the transcription of target genes. plos.orgoup.com

PPARα is a key regulator of lipid metabolism, increasing the gene expression of enzymes involved in fatty acid oxidation, such as acyl-CoA oxidase and carnitine palmitoyltransferase I. nih.govnih.gov Beyond gene activation, activated PPARs can also inhibit gene expression by negatively interfering with the activity of pro-inflammatory transcription factors, including nuclear factor-κB (NF-κB) and activator protein-1 (AP-1). oup.comresearchgate.net This transrepression mechanism contributes to the anti-inflammatory actions attributed to PPARs. oup.comresearchgate.net

PPARγ as a Weak Activator

Protein Kinase C (PKC) Activation by this compound

This compound has been shown to activate Protein Kinase C (PKC). medchemexpress.comcaymanchem.com Specifically, it activates mouse keratinocyte protein kinase C with an IC50 of 100 μM. medchemexpress.comcaymanchem.com PKC is a family of serine/threonine protein kinases involved in a wide array of cellular signaling processes. mdpi.comfrontiersin.org PKC activation typically involves its association with the cell membrane and engagement with various factors or second messengers. mdpi.com

Table 2: this compound Activation of Protein Kinase C

Enzyme	IC50 (μM)	Reference
Mouse Keratinocyte PKC	100	medchemexpress.comcaymanchem.com

Intracellular Signaling Pathways Modulated by this compound

Beyond direct receptor activation, this compound modulates various intracellular signaling pathways, contributing to its diverse biological effects. Notably, 8-HETE has been reported to induce ventricular cardiomyocyte hypertrophy through mechanisms dependent on the Mitogen-Activated Protein Kinase (MAPK) and NF-κB pathways. researchgate.net Intracellular signaling networks are complex systems that transmit information from the cell surface to internal components, often involving protein kinases, phosphatases, and growth factor receptors. plos.orgahajournals.org The activation of PKC, as seen with this compound, can further stimulate downstream signaling cascades, including the Extracellular Signal-Regulated Kinase (ERK)-MAPK pathway. nih.gov Inflammatory stimuli, which can be influenced by eicosanoids like this compound, commonly trigger intracellular signaling pathways such as MAPK, NF-κB, and Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathways. oncotarget.com

Biological Functions of 8s-hete

Role in Cellular Differentiation

8S-HETE is a crucial mediator in the differentiation of several cell types, notably keratinocytes and preadipocytes. Its effects are often mediated through the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARα. nih.gov

This compound plays an important role in keratinocyte differentiation. Studies using transgenic mice with 8-LOX targeted to keratinocytes have shown that elevated levels of this compound lead to highly differentiated skin, tongue, and stomach tissues. nih.gov Furthermore, treating wild-type primary keratinocytes with this compound directly induces keratin-1 expression, an early marker of keratinocyte differentiation. nih.govresearchgate.net This induction is significantly mediated by PPARα, as demonstrated by experiments involving PPARα expression vectors and agonists. nih.gov

In vitro studies on primary murine keratinocytes have shown that the addition of this compound can induce a 3–4-fold increase in keratin-1 (K1) mRNA levels under low-calcium conditions (0.03 mM), and approximately a 1.5-fold increase in high-calcium-treated cells. researchgate.net This effect highlights this compound's capacity to promote keratinocyte differentiation.

Condition	K1 mRNA Fold Increase (approx.)
Low-calcium (0.03 mM)	3–4
High-calcium (0.12 mM)	1.5

The induction of keratin-1 (K1) expression is a key aspect of this compound's role in keratinocyte differentiation. K1 is an early marker of this process. researchgate.net The mechanism involves the activation of PPARα, which acts as a crucial component for K1 induction. nih.gov Overexpression of 8S-LOX in the epidermis, leading to increased this compound levels, has been shown to induce K1 expression in wild-type keratinocytes, a process mediated by PPARα. researchgate.netresearchgate.net Inhibition of lipoxygenases (LOXs) with compounds like NDGA has been observed to block PPAR response element (PPRE) activation and decrease PPARγ levels, further supporting the link between this compound, LOX activity, and keratin expression. researchgate.net

While the direct role of this compound in preadipocyte differentiation is less extensively documented compared to keratinocytes in the provided sources, general hydroxyeicosatetraenoic acids (HETEs) and other fatty acid derivatives are known to influence adipogenesis. Preadipocyte differentiation involves complex molecular pathways, with key regulators including CCAAT/enhancer binding protein alpha (CEBPA) and peroxisome proliferator-activated receptor gamma (PPARγ). mdpi.com Long-chain poly-unsaturated fatty acids, which include HETEs, can stimulate preadipocyte differentiation by activating PPARγ, providing substrates for triacylglycerol synthesis, or both. nih.gov Studies on preadipocyte differentiation often involve induction media containing components like insulin, dexamethasone, and isobutylmethylxanthine (IBMX), which promote lipid accumulation and the expression of adipocyte differentiation marker genes such as CEBPA, FABP4, and LPL. mdpi.complos.orgdiabetesjournals.org

Keratin Expression and this compound

Regulation of Cell Proliferation and Growth Inhibition

Beyond its role in differentiation, this compound has been identified for its capacity to regulate cell proliferation, particularly exhibiting anti-proliferative effects in certain carcinoma cell lines. researchgate.netresearchgate.net

This compound has demonstrated anti-mitogenic and anti-tumor activity. researchgate.net It induces growth inhibition in premalignant epithelial cells. researchgate.net This anti-tumorigenic, pro-differentiating, and tumor-suppressing role has been identified for 8S-LOX and its metabolite this compound in skin carcinogenesis. researchgate.net While some HETEs, like 5-HETE, 12-HETE, and 20-HETE, are associated with mitogenic and pro-tumorigenic activity, 8-HETE is reported to have opposing effects. researchgate.netnih.goviiarjournals.org

The anti-proliferative effects of this compound in carcinoma cells are linked to its ability to induce cell cycle arrest. researchgate.netresearchgate.net This mechanism involves the suppression of abnormal cell growth, potentially via the regulation of p38 expression. researchgate.net Cell cycle arrest is a critical mechanism by which various compounds inhibit cancer cell proliferation, often by modulating key cell cycle regulators such as cyclin-dependent kinase (CDK) inhibitors like p21, which can lead to G2/M phase arrest. nih.govmdpi.comspringermedizin.denih.govmdpi.comashpublications.org

Growth Inhibition in Premalignant Epithelial Cells

This compound has demonstrated a notable capacity to induce growth inhibition in premalignant epithelial cells. This compound exhibits anti-mitogenic and anti-tumor activity, distinguishing it from other HETEs like 5-HETE, 12-HETE, and 20-HETE, which often possess mitogenic and pro-tumorigenic properties. nih.govwikipedia.org

Research indicates that this compound's growth inhibitory effects are associated with the regulation of p38 expression. nih.gov Furthermore, studies involving the overexpression of 8S-LOX, which leads to elevated levels of this compound, have shown an inhibition of two-stage skin tumorigenesis. nih.gov In experimental models, treatment with 8-HETE resulted in a reduction of DNA synthesis, evidenced by a 15-46% decrease in 5-bromo-2-deoxy-uridine (BrdU) incorporation. nih.gov This inhibitory effect was enhanced in the presence of exogenous arachidonic acid and could be reversed by the lipoxygenase inhibitor baicalein. nih.gov The mechanism underlying this growth inhibition appears to involve reactive oxygen species (ROS) and p38 signaling pathways. nih.gov

In the context of human prostate carcinoma PC-3 cells, the expression of 8S-LOX (the murine ortholog of human 15S-LOX-2) and 15S-LOX-2 suppressed cell proliferation. This growth-suppressive effect was dependent on the enzymatic product, this compound, and was enhanced by the addition of arachidonic acid to the culture medium. nih.gov It is proposed that 8S-LOX and 15S-LOX-2 inhibit PC-3 cell proliferation by suppressing c-myc mRNA coding region determinant-binding protein/insulin-like growth factor II mRNA-binding protein 1 (CRD-BP/IMP-1) expression. nih.gov

Involvement in Inflammatory Processes

8-HETE, as a metabolite of arachidonic acid, functions as a mediator in inflammatory processes. fishersci.fi Its involvement in inflammation is suggested by observations that its induction is lower in strains of mice exhibiting a weak inflammatory response to certain stimuli. nih.gov

Pro-inflammatory Responses and Cytokine Production

Lipoxygenase (LOX) pathways are known to produce pro-inflammatory hydroxyeicosatetraenoic acids (HETEs) from arachidonic acid. nih.gov 8-HETE is noted to induce the excretion of inflammatory mediators, which can contribute to the progression of certain conditions, such as cancer. nih.gov Pro-inflammatory cytokines, including interleukin-1β (IL-1β), interleukin-6 (IL-6), tumor necrosis factor-α (TNF-α), and interleukin-8 (IL-8), are crucial in initiating and sustaining inflammatory responses by facilitating the recruitment of immune cells. nih.govnih.govuni.luuni.luuni.lu

Antioxidant Properties and Reactive Oxygen Species Scavenging

While this compound itself is not directly characterized as an antioxidant or a direct scavenger of reactive oxygen species (ROS) in the provided literature, its biological actions are intricately linked to ROS. For instance, the growth inhibition induced by 8-lipoxygenase (8-LOX), the enzyme responsible for producing this compound, in premalignant keratinocytes was associated with increased levels of ROS. This growth inhibition could be completely abolished by the addition of the antioxidant N-acetyl-L-cysteine, indicating a critical role for ROS in the 8-LOX-induced growth inhibition pathway. nih.gov

Association with Inflammatory Mediators

8-HETE is a product of arachidonic acid metabolism, and arachidonic acid is a pivotal substrate for the generation of lipid autacoids that play central roles in inflammation and tissue homeostasis. nih.gov 8-HETE itself is reported to induce the excretion of inflammatory mediators. nih.gov HETEs, as a class of compounds derived from lipoxygenase pathways, are generally considered to be inflammatory mediators. nih.govuni.lu

Cell Migration Regulation

Role in Epithelial Cell Migration

8(S)-HETE plays a critical role in regulating epithelial cell migration, particularly in the context of wound healing. Studies focusing on rat corneal epithelium have identified 8(S)-HETE as the key arachidonic acid metabolite that regulates corneal epithelial cell migration during this process. wikipedia.org Experimental inhibition of lipoxygenases resulted in delayed epithelial wound closure; however, this delay was completely reversed by the exogenous application of 8(S)-HETE. wikipedia.org Specifically, 8(S)-HETE was found to reverse the disruptive effects of the lipoxygenase inhibitor esculetin on F-actin organization and epithelial wound closure in an organ-culture assay. wikipedia.org Notably, other HETEs, such as 12-HETE and 9-HETE, did not exhibit this restorative effect, underscoring the specific role of 8(S)-HETE in promoting epithelial cell migration. wikipedia.org Epithelial cell migration is a fundamental process essential for various biological functions, including tissue formation and responses to wounds. wikidata.org

Regulation of F-actin Organization

The regulation of F-actin (filamentous actin) organization is a fundamental cellular process critical for various functions, including cell motility, adhesion, division, and maintaining cell shape. The dynamic assembly and disassembly of actin filaments are tightly controlled by a complex interplay of actin-binding proteins and signaling pathways. nih.govcytoskeleton.comnih.govphysiology.org

While the broader biological activities of this compound, such as its involvement in inflammatory responses and cell signaling pathways, are recognized, specific direct research findings detailing the precise role of this compound in the regulation of F-actin organization are not extensively documented in the available literature. Studies on other hydroxyeicosatetraenoic acid (HETE) isomers, such as 12(S)-HETE, have shown an impact on F-actin content and organization in certain cell types, indicating a potential for eicosanoids to influence the actin cytoskeleton. For instance, 12(S)-HETE has been observed to increase F-actin content in B16a melanoma cells through a protein kinase-dependent process involving protein kinase C (PKC) and protein tyrosine kinase (PTK) physiology.org. However, direct evidence specifically linking this compound to the modulation of F-actin polymerization, depolymerization, or architectural rearrangement remains to be elucidated through further dedicated research.

8s-hete in Disease Pathogenesis and Therapeutic Implications

Cancer Research

The role of 8S-HETE in cancer is complex, often exhibiting both tumor-suppressing and, in certain contexts or concentrations, potentially pro-carcinogenic activities. Its influence has been particularly studied in skin carcinogenesis and its potential as a biomarker in ovarian cancer.

Antitumorigenic and Tumor-Suppressing Role in Skin Carcinogenesis

8S-LOX and its metabolite this compound have been identified as having an antitumorigenic, prodifferentiating, and tumor-suppressing role in skin carcinogenesis. wikipedia.orgwikipedia.orgwikipedia.orgwikipedia.org Studies indicate that this compound can induce growth inhibition in premalignant epithelial cells. wikipedia.orgwikipedia.org Overexpression of 8S-LOX in the epidermis, which leads to elevated levels of this compound, has been shown to inhibit two-stage skin tumorigenesis. wikipedia.orgwikipedia.org This effect is partly mediated by this compound's ability to activate peroxisome proliferator-activated receptor alpha (PPARα), a crucial component in keratinocyte differentiation. wikipedia.orgwikidata.orgontosight.ai Exogenous application of 5 µM this compound to murine carcinoma cells (CH72 cells) has been observed to cause cell cycle arrest at the G1 phase. wikipedia.orgwikidata.org

Inhibition of Tumor Promotion

A significant aspect of this compound's role in skin carcinogenesis is its capacity to inhibit tumor promotion. The activation of PPARα by this compound is a key mechanism through which tumor promotion is suppressed in the skin. wikipedia.orgwikipedia.org Furthermore, experimental evidence from studies involving the overexpression of 8S-LOX in the epidermis via a loricrin promoter demonstrates a clear inhibition of two-stage skin tumorigenesis, directly supporting its role in inhibiting tumor promotion. wikipedia.orgwikipedia.org

Regulation of Tumor Growth (reduction in tumor volume and multiplicity)

Investigations into the regulation of tumor growth by this compound have yielded important findings regarding its impact on tumor volume and multiplicity. Overexpression of 8S-LOX in CH72 murine carcinoma cells resulted in a 30% inhibition of cell proliferation in vitro and a notable 86% reduction in tumor growth in in vivo xenografts. wikipedia.orgwikipedia.org Similarly, heterozygous transgenic mice with targeted overexpression of 8S-LOX exhibited a 64% reduction in papilloma development in a two-stage skin carcinogenesis protocol. wikipedia.orgwikipedia.org

However, the impact of this compound levels on tumorigenesis appears to be concentration-dependent. While heterozygous mice showed reduced tumor development, homozygous transgenic mice, which produced 2- to 6-fold higher levels of this compound compared to heterozygous and wild-type mice respectively, paradoxically developed 2.5-fold more tumors than wild-type mice. wikipedia.org This suggests that while this compound can exhibit growth inhibitory properties, its specific concentration is critical in determining whether it exerts pro- or anti-carcinogenic effects in skin carcinogenesis. wikipedia.org

The following table summarizes the observed effects of 8S-LOX/8S-HETE on tumor growth in mouse models:

Model System	Intervention	Observed Effect on Tumor Growth/Development	Magnitude of Effect	Citation
Murine carcinoma cells (CH72) in vitro	Overexpression of 8S-LOX	Inhibition of cell proliferation	30% reduction	wikipedia.orgwikipedia.org
Murine carcinoma cells (CH72) in vivo	Overexpression of 8S-LOX	Reduced tumor growth	86% reduction	wikipedia.orgwikipedia.org
Heterozygous transgenic mice (skin papilloma)	Overexpression of 8S-LOX	Reduced papilloma development	64% reduction	wikipedia.orgwikipedia.org
Homozygous transgenic mice (skin papilloma)	Overexpression of 8S-LOX	Increased tumor development	2.5-fold increase	wikipedia.org

Potential as a Biomarker for Ovarian Cancer Risk

Recent research suggests that 8-HETE may serve as a potential biomarker for ovarian cancer risk. A nested case-control study, utilizing tandem mass spectrometry analysis of serum, indicated a positive association between prediagnostic serum levels of 8-HETE and the risk of ovarian cancer. wikipedia.orgwikipedia.org Women with elevated levels of 8-HETE were found to be at an increased risk of developing ovarian cancer within the subsequent decade. wikipedia.org This association was particularly pronounced for the serous subtype of ovarian cancer, with an odds ratio (OR) of 2.53 compared to 1.15 for non-serous subtypes. wikipedia.org 8-HETE in this context is derived from arachidonic acid metabolism via the lipoxygenase (LOX)/cytochrome P450 pathway. wikipedia.org

The following table presents data on the association of 8-HETE with ovarian cancer risk:

Metabolite	Association with Ovarian Cancer Risk	Odds Ratio (95% CI) for Tertile 3 vs. 1	P-trend	Source Fatty Acid	Metabolic Pathway
8-HETE	Positively associated	2.53 (1.18-5.39)	0.02	Arachidonic Acid	LOX/Cytochrome P450

Note: Data presented for 8-HETE only, as per the article's focus.

Influence on Cell Apoptosis (indirect association through related HETEs)

While direct evidence for this compound's influence on cell apoptosis is less prominent in the provided context, its association can be inferred through the broader class of HETEs and their diverse effects on cellular processes, including apoptosis. HETEs, in general, are known to modulate cellular growth and apoptosis. cenmed.com

Different HETEs can exert varied effects on apoptosis:

15S-HETE : This related eicosanoid has been reported to induce apoptosis in A549 alveolar epithelial cells, a process potentially mediated by its activation of PPARγ. wikidata.org It can also inhibit prostate cancer cell cycle progression. wikidata.org However, some studies present conflicting data, suggesting that 15S-HETE might suppress apoptosis or have no effect, while its precursor, 15-hydroperoxyeicosatetraenoic acid (15S-HpETE), has been shown to induce apoptosis in lymphocytes. lipidmaps.orglipidmaps.org

5-HETE and 12-HETE : In contrast to this compound, 5-HETE and 12-HETE are generally associated with mitogenic and pro-tumorigenic activity. wikipedia.org Inhibition of 12-LOX can block cell proliferation and induce apoptosis in carcinoma cells. wikipedia.org Similarly, inhibitors of 5-LOX have been shown to suppress cell proliferation and induce apoptosis in various lung cancer cell lines. lipidmaps.org

15-LO-1/15-HETE pathway : This pathway has been observed to prevent apoptosis in hepatocellular carcinoma cells and promote their progression, indicating a pro-survival role in this specific cancer type. nih.gov

It is also worth noting that this compound, along with 12S-HETE, has been shown to induce chromosomal damage in primary basal mouse keratinocytes, potentially contributing to genetic instability in neoplastic cells. wikidata.org This highlights the complex and sometimes contradictory roles of these lipid mediators depending on the cellular context and concentration.

Inflammation-Related Disorders

This compound is involved in inflammation-related disorders, often stemming from its role as a lipid mediator derived from arachidonic acid. lipidmaps.org The enzyme 8S-LOX produces this compound, particularly after skin irritation, suggesting its involvement in inflammatory responses in the skin. wikipedia.orgwikipedia.orgontosight.ai

In the context of neurological inflammation, studies in multiple sclerosis (MS) have shown elevated levels of 8-HETE in the progressive MS (PMS) group compared to healthy controls. lipidmaps.org In patients with PMS, higher levels of 8-HETE correlated with worse Expanded Disability Status Scale (EDSS) scores, indicating a potential association with disease severity. lipidmaps.org Conversely, in relapsing-remitting MS (RRMS), higher 8-HETE levels correlated with higher normal-appearing cerebral gray matter volume (NCGMV), suggesting a more complex or context-dependent role in different phases or types of MS. lipidmaps.org

The broader class of HETEs, including this compound, are known to modulate inflammatory responses. cenmed.comnih.gov Natural compounds like curcumin have demonstrated an ability to inhibit the epidermal metabolism of arachidonic acid to 5- and 8-HETE, and concurrently reduce arachidonic acid-induced inflammation. lipidmaps.org This suggests that modulating this compound production could be a strategy for influencing inflammatory pathways.

Role in Kidney Inflammation

This compound, as an arachidonic acid metabolite, is implicated in inflammatory processes, including those affecting the kidney. Studies in the Han:SPRD (Cy/+) rat model of polycystic kidney disease (PKD) have shown that 8-HETE, primarily produced by 8-lipoxygenase (8-LOX), is among the pro-inflammatory arachidonic acid metabolites whose levels are altered in this condition researchgate.net. While the direct and specific role of this compound in initiating or exacerbating kidney inflammation requires further elucidation, its presence as a lipoxygenase product in inflammatory kidney conditions suggests a potential contribution to the inflammatory milieu. Arachidonic acid metabolites, including various HETEs, are known to regulate renal ion transport and can activate peroxisome proliferator-activated receptors (PPARs), which are important in regulating lipid metabolism and influencing renal inflammation .

Potential Involvement in Diabetes (proinflammatory mediator)

The involvement of lipid mediators in diabetes, particularly as proinflammatory agents, is a recognized area of research. HETEs, as a class of eicosanoids, are considered potent inflammatory mediators that contribute to autoimmune diseases, including type 1 diabetes jci.org. While 12S-HETE has been specifically noted for its potential involvement as a proinflammatory mediator in diabetes nih.gov, direct and explicit evidence detailing the role of this compound as a proinflammatory mediator in diabetes is limited in the current literature. However, given its classification as an arachidonic acid metabolite and its general association with inflammatory pathways, a potential, albeit not yet fully elucidated, role in diabetes pathogenesis as a proinflammatory mediator may exist. Studies have observed increased levels of 8-HETE in patients with hypertension, a common comorbidity with diabetes, where it has been shown to promote hypertrophy in human ventricular cardiomyocytes via MAPK NF-κB dependent mechanisms mdpi.com. This suggests that 8-HETE can contribute to cardiovascular complications, which are prevalent in diabetic patients.

Wound Healing Mechanisms

Regulation of Corneal Epithelial Cell Migration in Wound Healing

This compound plays a crucial role in regulating corneal epithelial cell migration, a vital process for wound healing. Research indicates that 8(S)-HETE is a key arachidonic acid metabolite produced by lipoxygenase that regulates re-epithelialization in the rat cornea nih.gov. Inhibition of lipoxygenases, for instance by esculetin, leads to delayed epithelial wound closure and disruption of filamentous-actin (F-actin) organization nih.gov. Importantly, the inhibitory effects of esculetin on F-actin organization and epithelial wound closure in an organ-culture assay were completely reversed by the exogenous addition of 8(S)-HETE nih.gov. In contrast, other HETEs such as 12-HETE and 9-HETE showed no such effect nih.gov. This highlights the specific and critical role of this compound in promoting the migration of corneal epithelial cells during the wound healing process.

Table 1: Effect of HETEs on Corneal Epithelial Wound Healing

HETE Compound	Effect on F-actin Organization Reversal (Esculetin Inhibition)	Effect on Epithelial Wound Closure Reversal (Esculetin Inhibition)
8(S)-HETE	Reversed nih.gov	Reversed nih.gov
12-HETE	No effect nih.gov	No effect nih.gov
9-HETE	No effect nih.gov	No effect nih.gov

Atherosclerosis Research (Alox8 knockdown association)

Murine Alox8, the ortholog of human ALOX15B, is an enzyme responsible for oxygenating free arachidonic acid to this compound researchgate.netnih.govfrontiersin.org. Research has demonstrated a significant association between Alox8 knockdown and reduced atherosclerosis in mice researchgate.netplos.orgnih.gov. This suggests a pro-atherogenic role for Alox8 and, by extension, its primary metabolite this compound. Specifically, studies involving lentiviral shRNA silencing and bone marrow transplantation to knockdown mouse Alox15b (Alox8) gene expression in LDL-receptor-deficient (Ldlr−/−) mice showed a decrease in plaque lipid content and markers of inflammation plos.org. These findings underscore the involvement of the Alox8/8S-HETE pathway in the progression of atherosclerosis by influencing lipid accumulation and inflammatory responses within arterial plaques.

Table 2: Impact of Alox8 Knockdown on Atherosclerosis in Mice

Intervention	Effect on Plaque Lipid Content	Effect on Markers of Inflammation	Outcome on Atherosclerosis Progression
Alox8 (Alox15b) Knockdown	Decreased plos.org	Decreased plos.org	Reduced atherosclerosis researchgate.netplos.orgnih.gov

Research Methodologies for 8s-hete Analysis

In Vitro Model Systems

In vitro model systems provide controlled environments to study the cellular and molecular effects of 8S-HETE. These systems allow for precise manipulation of conditions and direct observation of cellular responses.

Murine keratinocyte cultures serve as a valuable in vitro model for investigating the role of this compound in skin biology, particularly in processes like differentiation and proliferation. This compound is a major lipoxygenase product in murine epidermis treated with phorbol myristate acetate (PMA) caymanchem.com. Studies have shown that this compound can induce keratinocyte differentiation. For instance, treatment of primary cultures of keratinocytes with 1 µM this compound led to a dramatic increase in the abundance of keratin-1 transcripts, indicating a regulatory relationship between this compound and differentiation-related gene expression plos.org. This induction of keratin-1 expression by this compound in wild-type primary keratinocytes further supports its role in differentiation biologists.com.

Furthermore, this compound has been identified as an activator of peroxisome proliferator-activated receptor alpha (PPARα), even at concentrations as low as 0.3 µM caymanchem.com. In wild-type keratinocytes, this compound caused a dose-responsive increase in PPAR reporter activity, suggesting that its effects on differentiation may occur through a PPARα-mediated mechanism plos.org. Additionally, inducible expression of 8S-lipoxygenase (Alox8), the enzyme responsible for this compound production, in pre-malignant murine keratinocytes has been shown to inhibit cell proliferation researchgate.net.

The findings in murine keratinocyte cultures highlight the pro-differentiating and growth-inhibitory properties associated with this compound.

Table 1: Effects of this compound and 8S-LOX Overexpression in Murine Keratinocytes

Condition/Treatment	Observed Effect	Reference
1 µM this compound treatment	Dramatic increase in keratin-1 transcripts	plos.org
0.3 µM this compound	Activation of PPARα	caymanchem.com
This compound treatment	Dose-responsive increase in PPAR reporter activity	plos.org
Inducible 8S-LOX expression	Inhibition of cell proliferation in pre-malignant keratinocytes	researchgate.net

Carcinoma cell lines, such as the murine carcinoma cell line CH72 and the human epidermoid carcinoma A431 cells, are utilized to investigate the impact of this compound on cancer cell behavior. While A431 cells are well-established for cancer research, particularly due to their high epidermal growth factor receptor (EGFR) expression and use in xenograft models caymanchem.complos.org, direct detailed findings on this compound analysis within A431 cells were not specifically found in the provided search results. However, research using other carcinoma cell lines provides insights into this compound's effects.

For instance, forced expression of 8S-lipoxygenase (8S-LOX) in CH72, a murine carcinoma cell line, resulted in a 30% inhibition of cell proliferation in vitro. Furthermore, the exogenous addition of 5 µM this compound to CH72 cells induced cell cycle arrest at the G1 phase, suggesting a role for this compound in regulating the cell cycle and potentially inhibiting tumor growth. These observations suggest that this compound, as a product of 8S-LOX, may exert antitumorigenic effects in carcinoma cell lines.

Table 2: Effects of this compound and 8S-LOX in Carcinoma Cell Lines

Cell Line	Intervention	Observed Effect (In Vitro)	Reference
CH72 (murine carcinoma)	Forced 8S-LOX expression	30% inhibition of cell proliferation
CH72 (murine carcinoma)	Exogenous 5 µM this compound	Cell cycle arrest at G1 phase

Carcinoma Cell Lines (e.g., A431 epidermoid carcinoma cells)

In Vivo Animal Models

In vivo animal models, particularly mouse models, are indispensable for understanding the systemic effects of this compound and its associated enzyme, 8S-LOX, in a complex physiological environment.

Transgenic mouse models overexpressing 8S-LOX provide a powerful tool to investigate the in vivo functions of this compound. The murine 8S-LOX is the homolog of human 15S-LOX-2. Studies using C57BL/6J transgenic mice, where the 8S-LOX gene is overexpressed under the control of the loricrin promoter (targeting keratinocytes), have revealed significant phenotypic changes related to skin differentiation and carcinogenesis plos.org.

Heterozygous transgenic mice exhibited a more differentiated epidermal phenotype and a 64% reduction in papilloma development in a two-stage skin carcinogenesis protocol. In contrast, homozygous transgenic mice developed 2.5-fold more tumors than wild-type mice. Gas chromatography-mass spectrometry (GC-MS) analysis of the skin from these mice showed that homozygous mice produced a 2-fold and 6-fold increase in this compound levels compared to heterozygous and wild-type mice, respectively researchgate.net. These findings suggest that the level of this compound is critical in determining its pro- or anti-carcinogenic effects in skin carcinogenesis. The increased differentiation of keratinocytes in skin-targeted Alox8 (8S-LOX) overexpression models further supports its role in epidermal maturation.

Table 3: this compound Production and Tumor Development in 8S-LOX Transgenic Mice

Mouse Genotype	Relative this compound Production in Skin (vs. Wild-Type)	Papilloma Development (vs. Wild-Type)	Reference
Heterozygous	Not specified, but lower than homozygous	64% reduced
Homozygous	6-fold increase	2.5-fold more tumors	researchgate.net

Xenograft models involve implanting human tumor cells into immunodeficient mice, allowing researchers to study tumor growth and the efficacy of potential therapies in vivo. These models are crucial for preclinical drug testing and understanding tumor biology, as they often retain the histopathological and genetic characteristics of the original human tumors.

In the context of this compound, xenograft models have been used to evaluate the in vivo antitumorigenic properties of 8S-LOX overexpression. For example, subcutaneous injection of CH72-8S-LOX clones (murine carcinoma cells overexpressing 8S-LOX) into nude mice resulted in an 86% reduction in tumor growth in these animals researchgate.net. This demonstrates the significant tumor-suppressing effect of 8S-LOX, and by extension its metabolite this compound, in an in vivo cancer model.

Table 4: Effect of 8S-LOX Overexpression in Xenograft Models

Cell Line (Overexpressing 8S-LOX)	Animal Model	Observed Effect (In Vivo)	Reference
CH72 (murine carcinoma)	Nude mice	86% reduced tumor growth	researchgate.net

Analytical Techniques for this compound Quantification and Identification

Enzyme-Linked Immunosorbent Assay (ELISA) (for related inflammatory markers)

Enzyme-Linked Immunosorbent Assay (ELISA) is a widely utilized immunological technique for the quantitative detection of specific proteins, including inflammatory markers, in biological samples. This method is crucial for evaluating the pro- or anti-inflammatory effects of compounds like this compound by measuring the levels of cytokines and chemokines that mediate inflammatory responses. nih.gov

Detailed Research Findings and Application: While this compound itself is a lipid mediator, its biological effects can be assessed by observing changes in the expression or secretion of various inflammatory cytokines, which are readily quantifiable by ELISA. For instance, this compound has been reported to induce inflammatory mediator excretion researchgate.net. Studies on other hydroxyeicosatetraenoic acids (HETEs), such as 12S-HETE and 15S-HETE, have demonstrated their influence on pro-inflammatory markers like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), which are routinely measured using ELISA. uio.noacrobiosystems.com These findings suggest that similar methodologies would be applied to investigate the inflammatory impact of this compound.

ELISA kits are available to detect a wide range of human and mouse inflammatory cytokines, including key pro-inflammatory mediators such as Interleukin-1 beta (IL-1β), IL-6, Interleukin-8 (IL-8), and TNF-α, as well as anti-inflammatory cytokines like Interleukin-10 (IL-10) and Interferon-gamma (IFNγ). nih.govuniprot.orgproteopedia.orgacrobiosystems.comnih.govacrobiosystems.comnih.govuniprot.orgabclonal.com Researchers can use these assays to quantify cytokine levels in various biological matrices, including serum, plasma, cell culture supernatants, and tissue extracts, after experimental manipulation of this compound levels or its related pathways. nih.govuniprot.org

The quantitative nature of ELISA allows for the establishment of dose-response relationships and temporal changes in inflammatory marker expression following this compound treatment or in conditions where its endogenous production is modulated. For example, a decrease in pro-inflammatory markers like 12S-HETE, 15S-HETE, TNF, and IL-8 has been observed with antioxidant treatment, highlighting the utility of measuring such markers in assessing inflammatory modulation. sinobiological.com

Table 1: Representative Inflammatory Markers Detectable by ELISA and Their Typical Detection Ranges

Inflammatory Marker	Typical Detection Range (Human)	Sample Types	PubChem CID / UniProt ID
Interleukin-1 beta (IL-1β)	10.94 - 700 pg/mL nih.gov	Serum, plasma, cell culture supernatant	UniProt: P01584
Interleukin-6 (IL-6)	5.31 - 340 pg/mL nih.gov	Serum, plasma, cell culture supernatant	UniProt: P05231
Interleukin-8 (IL-8)	13.28 - 850 pg/mL nih.gov, 1.6 - 100 pg/mL uniprot.org	Serum, plasma, cell culture supernatant, saliva	CID: 44357137 proteopedia.org
Interleukin-10 (IL-10)	Not specified in search results	Serum, plasma, cell culture supernatant	UniProt: P22301 nih.govmdpi.comnih.gov
Tumor Necrosis Factor-alpha (TNF-α)	8.2 - 525 pg/mL nih.gov	Serum, plasma, cell culture supernatant	CID: 44356648 researchgate.net
Interferon-gamma (IFNγ)	4.3 - 275 pg/mL nih.gov	Serum, plasma, cell culture supernatant	UniProt: P01579 nih.gov

RNA Array Analysis

RNA array analysis, including microarray technology, is a powerful high-throughput method used to measure the expression levels of thousands of genes simultaneously. This technique provides a comprehensive overview of transcriptional changes within cells or tissues in response to various stimuli, including the presence or modulation of specific chemical compounds like this compound. researchgate.net

Detailed Research Findings and Application: this compound is known to activate peroxisome proliferator-activated receptor alpha (PPARα) at concentrations as low as 0.3 µM. researchgate.net PPARs are nuclear receptors that play a critical role in regulating the expression of a wide array of genes involved in metabolism, energy homeostasis, and inflammation. nih.gov Given this direct interaction, RNA array analysis is an indispensable tool for elucidating the specific gene networks and pathways modulated by this compound.

Researchers can utilize RNA array analysis to:

Identify differentially expressed genes: By comparing gene expression profiles in cells or tissues treated with this compound versus control groups, researchers can identify genes that are significantly up- or down-regulated. This can reveal novel targets or pathways affected by this compound. researchgate.net

Investigate molecular mechanisms: For instance, since this compound activates PPARα, RNA array analysis can confirm the activation of PPARα-regulated genes and provide insights into the downstream effects on lipid metabolism, glucose homeostasis, or inflammatory processes. nih.gov

Explore anti-proliferative effects: this compound has been shown to cause cell cycle arrest in murine skin carcinoma cells and exhibits an antitumorigenic role. researchgate.net RNA array analysis can identify changes in the expression of genes related to cell cycle progression, apoptosis, and cell differentiation, thereby providing molecular evidence for its anti-proliferative actions.

Assess inflammatory gene expression: Beyond protein-level measurements by ELISA, RNA array analysis can reveal the transcriptional regulation of inflammatory mediators. For example, changes in the mRNA levels of pro-inflammatory cytokines (e.g., IL-1β, IL-6, TNF-α) or anti-inflammatory genes can be identified, offering a deeper understanding of this compound's role in modulating inflammation at the genetic level. uio.no

RNA array analysis involves extracting RNA from samples, converting it to labeled cDNA or cRNA, and hybridizing it to a microarray chip containing thousands of probes for specific genes. The intensity of the signal for each probe correlates with the expression level of the corresponding gene. nih.gov Subsequent bioinformatics analysis, including fold-change screening and gene ontology (GO) analysis, helps to interpret the biological significance of the observed gene expression changes. researchgate.net

Q & A

Q. What criteria should guide the selection of reference standards for this compound in comparative studies?

• Methodological Answer :
• Purity and Source : Use commercially available standards with certificates of analysis (e.g., Sigma-Aldrich) .
• Isotopic Labeling : ²H- or ¹³C-labeled analogs for tracer studies in metabolic assays .